N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C18H18N4O3S/c1-22-15(10-17(21-22)14-3-2-7-19-11-14)12-20-26(23,24)16-4-5-18-13(9-16)6-8-25-18/h2-5,7,9-11,20H,6,8,12H2,1H3
• InChI Key: MVIDTFDQISKQGS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CN=CC=C2)CNS(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

The compound “N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide” is a complex organic molecule. It contains several functional groups and rings, including a pyridine ring, a pyrazole ring, and a dihydrobenzofuran ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds with multiple rings and functional groups like this one tend to have higher molecular weights and may have interesting optical and electronic properties.

Scientific Research Applications

Biological Active Sulfonamide Based Hybrid Compounds

Sulfonamides are a significant class of compounds known for their diverse pharmacological properties, including antibacterial, anti-inflammatory, antitumor, and antimicrobial activities. The compound falls within this category, leveraging the sulfonamide group's ability to interact with biological systems. Recent advances have focused on creating sulfonamide hybrids by integrating various biologically active scaffolds, such as pyrazole and pyridine, to enhance therapeutic efficacy and target specificity (Ghomashi et al., 2022).

Synthesis and Antibacterial Evaluation

The synthesis of new heterocyclic compounds containing a sulfonamido moiety, aimed at developing potent antibacterial agents, is a significant application area. Through various chemical reactions, researchers have produced compounds demonstrating high antibacterial activity, suggesting the potential of sulfonamide derivatives in combating bacterial infections (Azab et al., 2013).

Anticancer and Radiosensitizing Evaluation

Sulfonamide derivatives have also been explored for their anticancer properties and ability to act as radiosensitizers. By synthesizing novel sulfonamide compounds and evaluating their in vitro anticancer activity, researchers have identified several compounds with potent effects against human tumor cell lines, indicating the therapeutic potential of these derivatives in cancer treatment (Ghorab et al., 2015).

Future Directions

Research into complex organic molecules like this one is ongoing, and there may be potential applications in areas like medicinal chemistry, materials science, and more.